![molecular formula C8H7FO3 B6249934 3-fluoro-2-hydroxy-5-methoxybenzaldehyde CAS No. 1417996-86-1](/img/no-structure.png)
3-fluoro-2-hydroxy-5-methoxybenzaldehyde
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Overview
Description
3-Fluoro-2-hydroxy-5-methoxybenzaldehyde (3-F2H5MBA) is an aromatic aldehyde used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It is also used as a precursor for the synthesis of a wide range of compounds, including drugs, agrochemicals, and other chemicals. 3-F2H5MBA has been studied extensively and has been found to have a wide range of interesting properties and applications.
Scientific Research Applications
3-fluoro-2-hydroxy-5-methoxybenzaldehyde is used in the synthesis of a wide range of compounds, including drugs, agrochemicals, and other chemicals. It is also used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and isoxazoles. This compound is also used as a starting material for the synthesis of a variety of important compounds, such as 5-fluoro-2-hydroxybenzaldehyde, 5-fluoro-2-hydroxybenzamide, and 5-fluoro-2-hydroxybenzyl alcohol.
Mechanism of Action
3-fluoro-2-hydroxy-5-methoxybenzaldehyde is an aromatic aldehyde, and its mechanism of action is based on its ability to react with nucleophiles, such as amines and thiols, to form a variety of compounds. The reaction of this compound with nucleophiles is known as a Michael addition reaction. This reaction is used in the synthesis of a wide range of compounds, including drugs, agrochemicals, and other chemicals.
Biochemical and Physiological Effects
This compound has been studied extensively and has been found to have a wide range of interesting properties and applications. It has been found to be a potent inhibitor of the enzyme xanthine oxidase, which is involved in the breakdown of purines and pyrimidines. In addition, this compound has been found to have antioxidant and anti-inflammatory properties, and it has been shown to inhibit the production of nitric oxide.
Advantages and Limitations for Lab Experiments
The synthesis of 3-fluoro-2-hydroxy-5-methoxybenzaldehyde is relatively simple and can be carried out in a laboratory setting. The reaction is carried out at room temperature and the product can be isolated and purified by column chromatography. The main advantage of using this compound in lab experiments is that it is a relatively inexpensive starting material. However, there are some limitations to using this compound in lab experiments. For example, the reaction requires the use of hydroxylamine hydrochloride, which is a hazardous chemical and should be handled with caution.
Future Directions
The potential applications of 3-fluoro-2-hydroxy-5-methoxybenzaldehyde are numerous and there are many future directions for research. One potential direction is the development of new and improved methods for the synthesis of this compound, which could reduce the cost and increase the efficiency of the synthesis. Another potential direction is the development of new and improved methods for the isolation and purification of this compound, which could reduce the amount of waste generated during the synthesis. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new and improved drugs and agrochemicals. Finally, further research into the mechanism of action of this compound could lead to the development of new and improved synthetic pathways for the synthesis of a wide range of compounds.
Synthesis Methods
3-fluoro-2-hydroxy-5-methoxybenzaldehyde is synthesized from the reaction of 2-fluoro-5-methoxybenzaldehyde (2-F5MBA) and hydroxylamine hydrochloride in an aqueous medium. The reaction is carried out at room temperature and the product is isolated and purified by column chromatography. The reaction is shown below:
2-F5MBA + HONH2Cl → this compound + HCl
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-2-hydroxy-5-methoxybenzaldehyde involves the conversion of a suitable starting material to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methoxyphenol", "fluorine gas", "sodium hydroxide", "sodium nitrite", "hydrochloric acid", "sodium bisulfite", "sodium carbonate", "copper(II) sulfate", "sodium chloride", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Nitration of 3-methoxyphenol with nitric acid and sulfuric acid to form 3-methoxy-4-nitrophenol", "Step 2: Reduction of 3-methoxy-4-nitrophenol with sodium bisulfite to form 3-methoxy-4-aminophenol", "Step 3: Diazotization of 3-methoxy-4-aminophenol with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Reaction of diazonium salt with fluorine gas in the presence of copper(II) sulfate to form 3-fluoro-4-methoxyphenol", "Step 5: Oxidation of 3-fluoro-4-methoxyphenol with sodium chlorite and sodium hydroxide to form 3-fluoro-2-hydroxy-4-methoxybenzaldehyde", "Step 6: Methylation of 3-fluoro-2-hydroxy-4-methoxybenzaldehyde with acetic anhydride and sulfuric acid to form 3-fluoro-2-hydroxy-5-methoxybenzaldehyde" ] } | |
CAS RN |
1417996-86-1 |
Molecular Formula |
C8H7FO3 |
Molecular Weight |
170.14 g/mol |
IUPAC Name |
3-fluoro-2-hydroxy-5-methoxybenzaldehyde |
InChI |
InChI=1S/C8H7FO3/c1-12-6-2-5(4-10)8(11)7(9)3-6/h2-4,11H,1H3 |
InChI Key |
XWAMHAHGMNMUJE-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C(=C1)F)O)C=O |
Purity |
95 |
Origin of Product |
United States |
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